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Compound of Interest

Compound Name: NBD-14270

Cat. No.: B12425597

Application Notes and Protocols for NBD-14270

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of NBD-14270 stock
solutions for in vitro and in vivo experiments. NBD-14270 is a potent HIV-1 entry antagonist
that functions by binding to the viral envelope glycoprotein gp120.[1][2][3] Adherence to these
guidelines is crucial for ensuring the stability, solubility, and efficacy of the compound in
downstream applications.

Compound Information and Properties

A summary of the key chemical and physical properties of NBD-14270 is presented in the table
below. This information is essential for accurate stock solution preparation and experimental
design.
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Property Value
Molecular Weight 425.43 g/mol [2]
Chemical Formula C18H19N30sS[2]
CAS Number 2411819-82-2[2]
Appearance Solid Powder

) ] Binds to HIV-1 gp120, acting as an entry
Mechanism of Action )
antagonist.[1][3]

) o 180 nM against 50 HIV-1 Env-pseudotyped
In Vitro Activity (ICso) ] 0l
viruses.

Cytotoxicity (CCso) >100 puM[1][2]

Solubility of NBD-14270

NBD-14270 exhibits solubility in various solvent systems. For experimental purposes, it is
recommended to first prepare a high-concentration stock solution in DMSO. This primary stock
can then be further diluted in aqueous buffers or other solvent systems as required for specific
in vitro or in vivo studies.

Solvent System Solubility

100% DMSO = 2.5 mg/mL (5.88 mM)[1]

10% DMSO, 40% PEG300, 5% Tween-80, 45%
> 2.5 mg/mL (5.88 mM)[1]

Saline
10% DMSO, 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (5.88 mM)[1]
10% DMSO, 90% Corn OiIl = 2.5 mg/mL (5.88 mM)[1]

Note: If precipitation is observed during preparation, gentle heating and/or sonication can be
used to facilitate dissolution.[1]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://www.medchemexpress.com/nbd-14270.html
https://www.researchgate.net/figure/Chemical-structure-of-the-lead-compound-NBD-14270-and-its-two-possible-thiazole_fig2_363507677
https://www.medchemexpress.com/nbd-14270.html
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://www.medchemexpress.com/nbd-14270.html
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://www.benchchem.com/product/b12425597?utm_src=pdf-body
https://www.benchchem.com/product/b12425597?utm_src=pdf-body
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NBD-14270 in 100%
DMSO.

Materials:

NBD-14270 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh out the desired amount of NBD-14270 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.25
mg of NBD-14270 (Molecular Weight = 425.43 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the NBD-
14270 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the NBD-14270 is completely dissolved. If necessary, gentle
warming or sonication can be applied to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] The solutions should be protected from light and
moisture.[1]
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Preparation of 10 mM NBD-14270 DMSO Stock
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Caption: Workflow for preparing a 10 mM NBD-14270 stock solution in DMSO.

Preparation of Working Solutions for In Vivo Studies

For in vivo experiments, it is often necessary to dilute the DMSO stock solution into a vehicle
that is well-tolerated by the animal model. The following is an example protocol for preparing a
working solution in a vehicle containing PEG300, Tween-80, and saline.

Materials:
e 10 mM NBD-14270 in DMSO (from Protocol 3.1)

 PEGS300
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e Tween-80
e Saline (0.9% NaCl)
« Sterile conical tubes
Procedure:

e Vehicle Preparation: In a sterile conical tube, prepare the vehicle by mixing the components
in the desired ratio. For a vehicle consisting of 40% PEG300, 5% Tween-80, and 45% saline,

combine the appropriate volumes.

 Dilution: Add the required volume of the 10 mM NBD-14270 DMSO stock to the prepared
vehicle to achieve the final desired concentration. For example, to prepare 1 mL of a 100 uM
working solution, add 10 pL of the 10 mM DMSO stock to 990 uL of the vehicle.

e Mixing: Gently vortex the solution to ensure homogeneity.

o Use: It is recommended to prepare working solutions for in vivo experiments freshly on the
day of use.[1]

Mechanism of Action: HIV-1 Entry Inhibition

NBD-14270 exerts its antiviral activity by targeting the HIV-1 envelope glycoprotein gp120. This
interaction prevents the conformational changes in gp120 that are necessary for the virus to
bind to the host cell co-receptors (CCR5 or CXCR4) and subsequently fuse with the host cell
membrane, thus blocking viral entry.

HIV-1 Entry Pathway and Inhibition by NBD-14270
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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